Cas no 2256060-22-5 (3,5-Difluoro-4-formylpyridine-2-carbonitrile)

• Product Name: 3,5-Difluoro-4-formylpyridine-2-carbonitrile
• CAS No: 2256060-22-5
• MF: C₇H₂F₂N₂O
• MW: 168.100388050079
• CID: 5729658
• PubChem ID: 137889144
• Update Time: 2025-10-28

3,5-Difluoro-4-formylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2256060-22-5
• starbld0011207
• 3,5-difluoro-4-formylpyridine-2-carbonitrile
• 3,5-Difluoro-4-formylpicolinonitrile
• AKOS040694900
• 3,5-Difluoro-4-formylpyridine-2-carbonitrile

• Inchi： 1S/C7H2F2N2O/c8-5-2-11-6(1-10)7(9)4(5)3-12/h2-3H
• InChI Key： IFVISDOCOQUVFB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=NC=C(C=1C=O)F

Computed Properties

• Exact Mass: 168.01351902g/mol
• Monoisotopic Mass: 168.01351902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8Ų

Additional information on 3,5-Difluoro-4-formylpyridine-2-carbonitrile

3,5-Difluoro-4-formylpyridine-2-carbonitrile (CAS No. 2256060-22-5): An Emerging Compound in Medicinal Chemistry

3,5-Difluoro-4-formylpyridine-2-carbonitrile (CAS No. 2256060-22-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and therapeutic potential.

The molecular structure of 3,5-Difluoro-4-formylpyridine-2-carbonitrile is characterized by a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions, a formyl group at the 4 position, and a cyano group at the 2 position. This specific arrangement of functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the importance of fluorinated pyridine derivatives in drug discovery and development. The presence of fluorine atoms in the structure can significantly influence the pharmacokinetic properties of a molecule, such as its metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of 3,5-Difluoro-4-formylpyridine-2-carbonitrile, the fluorine substituents enhance its lipophilicity and potentially improve its bioavailability when used as a building block in drug design.

The formyl group at the 4 position provides a reactive site for further chemical modifications. This functional group can undergo various reactions, such as reductive amination, aldol condensation, and Mannich reactions, which are commonly employed in the synthesis of complex organic molecules. These reactions enable the generation of diverse derivatives with tailored biological activities, making 3,5-Difluoro-4-formylpyridine-2-carbonitrile a valuable starting material for medicinal chemists.

The cyano group at the 2 position adds another layer of complexity to the molecule. The cyano group is known for its ability to participate in hydrogen bonding and π-stacking interactions, which can enhance the binding affinity of a molecule to its target protein. Additionally, the cyano group can be readily converted into other functional groups through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form primary amines. These transformations provide additional opportunities for optimizing the biological properties of 3,5-Difluoro-4-formylpyridine-2-carbonitrile-based compounds.

In terms of biological applications, 3,5-Difluoro-4-formylpyridine-2-carbonitrile has shown promise in several areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases and proteases, which are key targets in cancer therapy and antiviral drug discovery. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the selectivity and potency of these inhibitors.

Beyond enzyme inhibition, 3,5-Difluoro-4-formylpyridine-2-carbonitrile has also been explored for its potential as an antibacterial agent. Fluorinated pyridines have been shown to possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in this compound may contribute to its antimicrobial properties by disrupting essential bacterial processes or interfering with cell wall synthesis.

In addition to its direct biological activities, 3,5-Difluoro-4-formylpyridine-2-carbonitrile serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Its reactivity and structural diversity make it an ideal building block for constructing libraries of compounds for high-throughput screening (HTS) campaigns. HTS is a powerful technique used in drug discovery to identify lead compounds with desired biological activities from large collections of molecules.

The synthetic accessibility of 3,5-Difluoro-4-formylpyridine-2-carbonitrile is another factor that contributes to its appeal in medicinal chemistry research. Several efficient synthetic routes have been developed for its preparation, including multistep sequences involving selective fluorination reactions and formylation steps. These synthetic methods provide researchers with flexible strategies for producing this compound on both small and large scales.

In conclusion, 3,5-Difluoro-4-formylpyridine-2-carbonitrile (CAS No. 2256060-22-5) represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential applications. Its combination of fluorinated substituents, a formyl group, and a cyano group offers a rich platform for chemical modifications and biological investigations. As research continues to advance our understanding of this compound's properties and applications, it is likely that new avenues for drug discovery and development will emerge.